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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the nickel-cobalt (Ni-Co) binary
alloy phase diagram, a critical tool for understanding the behavior and properties of these
technologically significant alloys. This document summarizes key quantitative data, details
experimental methodologies for phase diagram determination, and presents a visual
representation of the experimental workflow.

Introduction to the Nickel-Cobalt Alloy System

Nickel-Cobalt alloys are renowned for their exceptional high-temperature strength, corrosion
resistance, and magnetic properties. These characteristics make them indispensable in
demanding applications such as aerospace gas turbines, industrial chemical reactors, and
magnetic recording media. A thorough understanding of the Ni-Co phase diagram is
fundamental to the design and processing of these alloys to achieve desired microstructures
and, consequently, optimal performance.

The Ni-Co system is characterized by complete solid solubility at high temperatures, forming a
continuous face-centered cubic (FCC) solid solution. At lower temperatures, the cobalt-rich end
of the diagram exhibits a transformation to a hexagonal close-packed (HCP) structure.

Nickel-Cobalt Phase Diagram
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The Ni-Co phase diagram illustrates the stable phases of the alloy system at different
temperatures and compositions. The diagram is dominated by a single-phase solid solution
region with a face-centered cubic (FCC) crystal structure, designated as (aCo, Ni). This
indicates that nickel and cobalt are completely miscible in the solid state at elevated
temperatures.

At the cobalt-rich end of the diagram, a phase transformation from the high-temperature FCC
(aCo) phase to a low-temperature hexagonal close-packed (HCP) phase, denoted as (¢Co),
occurs. The temperature of this transformation is dependent on the nickel concentration.

Key Phases and Transformations

e Liquid (L): The molten phase of the alloy.

e FCC Solid Solution ((aCo, Ni)): A single-phase solid solution with a face-centered cubic
crystal structure. This phase is stable across the entire composition range at high
temperatures.

o HCP Solid Solution ((€Co)): A solid solution with a hexagonal close-packed crystal structure,
stable in cobalt-rich alloys at lower temperatures.

o FCC to HCP Transformation: A martensitic transformation that occurs in cobalt-rich alloys
upon cooling. The ideal transformation temperature for pure cobalt is approximately 450°C.

Quantitative Phase Diagram Data

Precise quantitative data is essential for accurate modeling and prediction of alloy behavior
during processing. The following tables summarize the key transition temperatures for the Ni-
Co alloy system.

Liquidus and Solidus Temperatures

The liquidus and solidus lines in the Ni-Co phase diagram are very close, indicating a narrow
freezing range. The melting points of pure nickel and pure cobalt are 1455°C and 1495°C,
respectively. The addition of either element to the other results in a nearly linear change in the
liquidus and solidus temperatures. Due to the isomorphous nature of the high-temperature
region of the diagram, precise experimental data for a range of compositions is often presented
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in tabular form based on experimental measurements and CALPHAD (Calculation of Phase
Diagrams) modeling.

Table 1: Experimentally Determined and Calculated Liquidus and Solidus Temperatures for Ni-

Co Alloys

Composition (at. % Co) Liquidus Temperature (°C)  Solidus Temperature (°C)
0 (Pure Ni) 1455 1455

20 ~1465 ~1460

40 ~1475 ~1470

60 ~1485 ~1480

80 ~1490 ~1485

100 (Pure Co) 1495 1495

Note: The values presented are approximate and can vary slightly based on the specific
experimental or modeling methodology.

Solid-State Transformation Temperatures

The primary solid-state transformation in the Ni-Co system is the allotropic transformation of
cobalt from the FCC (a) to the HCP (g) phase.

Table 2: FCC to HCP Transformation Temperatures in Co-Rich Ni-Co Alloys
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Transformation Start

Composition (at. % Co) Temperature (Ms) on Note
Cooling (°C)

Ideal transformation

100 (Pure Co) ~422 )
temperature is ~450°C.
Transformation temperature

90 ~350 decreases with increasing Ni
content.

80 ~250

70 ~150
The HCP phase is generally
not stable at room temperature

<70 Below room temperature

for alloys with less than

approximately 70 at. % Co.

Magnetic Transition Temperatures

Both nickel and cobalt are ferromagnetic. The Curie temperature (TC), at which the material

transitions from a ferromagnetic to a paramagnetic state, is a critical parameter for magnetic

applications.

Table 3: Curie Temperatures of Ni-Co Alloys

Composition (at. % Co)

Curie Temperature (TC) (°C)

0 (Pure Ni) 358
20 ~500
40 ~700
60 ~900
80 ~1050
100 (Pure Co) 1115

© 2025 BenchChem. All rights reserved. 4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8461503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols for Phase Diagram
Determination

The determination of a phase diagram is a meticulous process involving various experimental
techniques to identify phase boundaries and transformations.

Differential Scanning Calorimetry (DSC)

Objective: To determine the liquidus, solidus, and solid-state transformation temperatures by
detecting the heat flow associated with phase changes.

Methodology:

o Sample Preparation: Small, representative samples of the Ni-Co alloy with known
compositions are prepared. The mass of each sample is accurately measured, typically in
the range of 20-30 mg.

e Crucible Selection: Samples are placed in inert crucibles, such as alumina or platinum, to
prevent reactions with the sample at high temperatures.

o Atmosphere Control: The DSC chamber is purged with a high-purity inert gas, such as
argon, to prevent oxidation of the sample during heating and cooling. A constant gas flow
rate (e.g., 60 mL/min) is maintained.

e Heating and Cooling Program: The samples are subjected to a controlled heating and
cooling cycle at a constant rate, for example, 10°C/min. The temperature range is selected to
encompass all expected phase transformations, from below the solid-state transformations
to above the liquidus temperature.

o Data Analysis: The heat flow to or from the sample is measured as a function of temperature.
Endothermic peaks on heating correspond to melting and solid-state transformations, while
exothermic peaks on cooling indicate solidification and the reverse transformations. The
onset and peak temperatures of these thermal events are used to determine the
transformation temperatures.

X-Ray Diffraction (XRD)
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Objective: To identify the crystal structure of the phases present at different temperatures and
compositions.

Methodology:

o Sample Preparation: Ni-Co alloy samples are prepared with flat, polished surfaces. For high-
temperature XRD, samples can be in the form of small bulk specimens or powders sealed in
capillaries.

e Instrument Setup: A powder X-ray diffractometer equipped with a high-temperature stage is
used. The X-ray source is typically Cu Ka radiation.

o Data Collection: XRD patterns are collected at various temperatures. For room temperature
analysis, standard diffractometer setups are used. For high-temperature analysis, the sample
is heated to the desired temperature within the high-temperature stage under a vacuum or
inert atmosphere, and the diffraction pattern is recorded.

o Phase Identification: The obtained diffraction patterns are analyzed by comparing the peak
positions and intensities with standard diffraction data for known crystal structures (e.g., FCC
and HCP). The presence of specific phases at different temperatures and compositions is
thus determined. The Scherrer equation can be used to estimate the crystallite size from the
peak broadening.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the
Ni-Co alloy phase diagram.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8461503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Phase Diagram Determination
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Caption: Experimental workflow for Ni-Co phase diagram determination.

Conclusion
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The nickel-cobalt alloy phase diagram is a cornerstone for the development and application of
these high-performance materials. This guide has provided a detailed analysis of the phase
relationships, summarized key quantitative data, and outlined the experimental methodologies
used for its determination. A thorough understanding of this phase diagram enables
researchers and engineers to tailor the microstructure and properties of Ni-Co alloys for a wide
range of advanced applications.

 To cite this document: BenchChem. [In-Depth Technical Guide to the Nickel-Cobalt Alloy
Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8461503#nickel-cobalt-alloy-phase-diagram-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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